2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE

• IUPAC Name: 2-ethoxy-N-[4-[(2-ethoxybenzoyl)amino]butyl]benzamide
• InChI: InChI=1S/C22H28N2O4/c1-3-27-19-13-7-5-11-17(19)21(25)23-15-9-10-16-24-22(26)18-12-6-8-14-20(18)28-4-2/h5-8,11-14H,3-4,9-10,15-16H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: QGRXOHRCNSDPFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCCCCNC(=O)C2=CC=CC=C2OCC
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• Solubility: 10.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE is an organic compound with the molecular formula C21H27N2O4. This compound is known for its unique chemical structure, which includes ethoxy groups and a benzamide core. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2-ethoxybenzoic acid with 4-aminobutyric acid to form an amide bond. This reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The resulting intermediate is then reacted with 2-ethoxyphenyl isocyanate to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the ethoxy groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF (dimethylformamide).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-ETHOXY-N-(2-ETHOXYPHENYL)BENZAMIDE
• N-BUTYLBENZAMIDE
• 4-ETHOXY-N-(4-ETHOXYPHENYL)BENZAMIDE

Uniqueness

2-ETHOXY-N-{4-[(2-ETHOXYPHENYL)FORMAMIDO]BUTYL}BENZAMIDE is unique due to its specific structural features, such as the presence of both ethoxy groups and a formamido group